Cas no 1261602-29-2 (2-(3-(Trifluoromethyl)phenyl)nicotinaldehyde)

• Product Name: 2-(3-(Trifluoromethyl)phenyl)nicotinaldehyde
• CAS No: 1261602-29-2
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4791806
• Update Time: 2023-08-17

2-(3-(Trifluoromethyl)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-(trifluoromethyl)phenyl)nicotinaldehyde
• 2-[3-(trifluoromethyl)phenyl]pyridine-3-carbaldehyde
• 2-(3-(Trifluoromethyl)phenyl)nicotinaldehyde

• Inchi： 1S/C13H8F3NO/c14-13(15,16)11-5-1-3-9(7-11)12-10(8-18)4-2-6-17-12/h1-8H
• InChI Key： WAIZVXFWKGPJGT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1C(C=O)=CC=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 2.9
• Topological Polar Surface Area: 30